FPR2 vs. 5-HT2A Selectivity Switch
The 4-(p-fluorobenzoyl)piperidine moiety is a known FPR2-binding pharmacophore, whereas replacement of this moiety with N-(2-methoxybenzyl) converts ketanserin (a selective 5-HT2A antagonist) into RH-34, a potent 5-HT2A partial agonist [1]. The target compound uniquely retains the 4-fluorobenzoylpiperidine core and adds an N-(4-methoxybenzyl)carboxamide, creating a hybrid scaffold with potential dual-target or biased-signaling properties not accessible to analogs that contain only one motif [1][2]. The class-level benchmark for FPR2 selectivity is BMS-986235, a 4-fluorobenzoyl-containing FPR2 agonist with EC50 0.4 nM at hFPR2 and >7,000-fold selectivity over FPR1 .
| Evidence Dimension | Receptor selectivity profile (FPR2 vs. 5-HT2A) |
|---|---|
| Target Compound Data | Contains both 4-fluorobenzoylpiperidine (FPR2 motif) and N-(4-methoxybenzyl)carboxamide (5-HT2A motif); specific EC50 values not publicly reported |
| Comparator Or Baseline | BMS-986235 (FPR2-selective agonist): EC50 0.4 nM hFPR2, >7,000-fold vs. FPR1. RH-34 (5-HT2A partial agonist): selective 5-HT2A activity |
| Quantified Difference | Qualitative: target combines two distinct GPCR pharmacophores; absence of the 4-fluorobenzoyl moiety shifts selectivity toward 5-HT2A (class-level inference) |
| Conditions | Comparative analysis based on published SAR of ketanserin derivatives and FPR2 agonist patents (US Patent 10,202,379; EP 3789378 A1) |
Why This Matters
The dual pharmacophore architecture enables exploration of biased signaling or dual-target pharmacology across FPR2 and 5-HT2A receptors, a capability absent in single-pharmacophore analogs.
- [1] DBpedia. About: RH-34. A compound derived from ketanserin by replacing 4-(p-fluorobenzoyl)piperidine with N-(2-methoxybenzyl), converting 5-HT2A antagonist to partial agonist. View Source
- [2] EP 3789378 A1. Piperidines or piperidones substituted with urea and heteroaryl as FPR2 modulators. Grünenthal GmbH. View Source
